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Compound of Interest

Compound Name: Cyanuric acid-13C3

Cat. No.: B564499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Cyanuric
acid-13C3 in two common laboratory solvents: dimethyl sulfoxide (DMSO) and water. This

document consolidates quantitative solubility data, details relevant experimental protocols for

dissolution, and presents a logical workflow for its application in analytical chemistry.

Core Data Presentation: Solubility of Cyanuric Acid-
13C3
The solubility of a compound is a critical parameter in a wide range of scientific applications,

from drug discovery to materials science. For isotopically labeled compounds like Cyanuric
acid-13C3, understanding its solubility is essential for the preparation of stock solutions and

experimental standards. The following table summarizes the available quantitative solubility

data. It is important to note that while specific data for the 13C labeled variant is available for

DMSO, the solubility in water is based on the unlabeled cyanuric acid, as significant changes in

solubility due to stable isotope substitution are not expected.
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Compound Solvent Temperature Solubility Notes

Cyanuric acid-

13C3
DMSO Not Specified 125 mg/mL[1][2]

Ultrasonic

agitation is

recommended to

facilitate

dissolution[1][2].

Cyanuric acid

(unlabeled)
DMSO Not Specified 17.4% (w/v)[3]

This equates to

174 g/L or 174

mg/mL.

Cyanuric acid

(unlabeled)
Water 25 °C 0.2% (w/v)

Equivalent to 2

g/L or 2 mg/mL.

Also reported as

2700 mg/L (2.7

g/L)[4] and 0.3

g/100mL (3 g/L)

[5][6].

Cyanuric acid

(unlabeled)
Water 90 °C 2.6% (w/v)

Equivalent to 26

g/L.

Cyanuric acid

(unlabeled)
Water 150 °C 10% (w/v)[7]

Equivalent to 100

g/L.

Experimental Protocols
Accurate and reproducible preparation of solutions is fundamental to sound scientific research.

The following protocols provide detailed methodologies for dissolving Cyanuric acid-13C3 in

DMSO and water.

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol is suitable for preparing a high-concentration stock solution of Cyanuric acid-
13C3 for use in various assays.

Materials:
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Cyanuric acid-13C3

Anhydrous DMSO

Sterile, conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Ultrasonic water bath

Calibrated analytical balance

Pipettes

Procedure:

Accurately weigh the desired amount of Cyanuric acid-13C3 using an analytical balance

and transfer it to a sterile conical tube.

Add the calculated volume of anhydrous DMSO to the tube to achieve the target

concentration (e.g., for a 125 mg/mL solution, add 1 mL of DMSO for every 125 mg of

Cyanuric acid-13C3).

Tightly cap the tube and vortex the mixture for 1-2 minutes to initially disperse the solid.

Place the tube in an ultrasonic water bath. Sonicate the mixture for 10-15 minute intervals.[8]

Visually inspect the solution for any remaining undissolved particles.

Repeat sonication as needed until the solid is completely dissolved. Note that hygroscopic

DMSO can impact solubility, so using a newly opened bottle is recommended.[1]

Store the resulting stock solution appropriately, typically at -20°C or -80°C, to ensure stability.

Protocol 2: Preparation of an Aqueous Standard
Solution
This protocol outlines the preparation of a standard solution of cyanuric acid in water. Given the

lower solubility and slower dissolution rate of cyanuric acid in water, patience is key.
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Materials:

Cyanuric acid-13C3

High-purity, deionized water

Volumetric flask (calibrated or conformity-checked)

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Weigh the desired mass of Cyanuric acid-13C3. For example, to prepare a 1 g/L standard

solution, weigh 100 mg of the compound.

Transfer the weighed solid into a volumetric flask of the appropriate size (e.g., 100 mL for a 1

g/L solution from 100 mg).

Add approximately half of the final volume of deionized water to the flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

Stir the mixture at a moderate speed. The dissolution process in water at room temperature

can be slow and may take several hours.[9]

Once the solid is fully dissolved, carefully add deionized water to the calibration mark on the

volumetric flask.

Invert the flask several times to ensure a homogenous solution.

Aqueous solutions of cyanuric acid are recommended to be stored in a refrigerator and are

stable for a short period, typically around one day.[9]

Visualization of Experimental Workflow
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The use of isotopically labeled internal standards is a cornerstone of quantitative analysis by

mass spectrometry. Cyanuric acid-13C3 serves this purpose in methods developed for the

detection and quantification of melamine and cyanuric acid in various matrices, such as food

products.[10] The following diagram illustrates a typical experimental workflow for such an

analysis.

Sample & Standard Preparation
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Click to download full resolution via product page

Caption: Workflow for the analysis of cyanuric acid using a 13C3-labeled internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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